Cas no 4814-11-3 (Benzenepropanamine,4-chloro-a-methyl-b-phenyl-, hydrochloride (1:1))

• Product Name: Benzenepropanamine,4-chloro-a-methyl-b-phenyl-, hydrochloride (1:1)
• CAS No: 4814-11-3
• MF: C₁₆H₁₉Cl₂N
• MW: 296.234762430191
• CID: 334239
• PubChem ID: 22270502
• Update Time: 2025-04-19

Benzenepropanamine,4-chloro-a-methyl-b-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine,4-chloro-a-methyl-b-phenyl-, hydrochloride (1:1)
• 2-amino-4-(4-chlorophenyl)-3-phenylbutane hydrochloride
• N-[3-(4-chlorophenyl)-2-phenyl-1-methylpropyl]-amine hydrochloride
• NSC17144
• NSC18790
• SureCN3371068
• N-[3-(4-Chlorophenyl)-2-phenyl-1-methylpropyl]amine hydrochloride
• FRMQIGNMWCKPMD-UHFFFAOYSA-N
• DTXSID30624112
• 4-(4-Chlorophenyl)-3-phenylbutan-2-amine--hydrogen chloride (1/1)
• NSC-18790
• 4814-11-3
• NSC-17144
• SCHEMBL3371068
• NSC 17144
• NSC 18790

• Inchi： 1S/C16H18ClN.ClH/c1-12(18)16(14-5-3-2-4-6-14)11-13-7-9-15(17)10-8-13;/h2-10,12,16H,11,18H2,1H3;1H
• InChI Key： FRMQIGNMWCKPMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C1C=CC=CC=1)C(C)N.Cl

Computed Properties

• Exact Mass: 259.11294
• Monoisotopic Mass: 295.0894550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 290-292 ºC
• PSA: 26.02
• LogP: 5.51580